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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596933

Disclaimer: No specific Safety Data Sheet (SDS) for 10-Hydroxy-16-epiaffinine is publicly
available. The following guidance is based on the general safety protocols for handling potent
alkaloids and should be treated as a minimum standard. A thorough risk assessment should be
conducted by researchers for their specific experimental conditions.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals handling 10-Hydroxy-16-epiaffinine. Given the lack of specific
toxicological data, a highly cautious approach is mandatory.

Quantitative Data Summary

Due to the absence of specific data for 10-Hydroxy-16-epiaffinine, the following table provides
general guidance and physical properties. A conservative approach is strongly recommended.
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Parameter Value/Recommendation Notes and Citations
Chemical Class Alkaloid Based on chemical structure.
CAS Number 82513-70-0 [1]
Molecular Formula C20H24N203 [1]
Molecular Weight 340.4 g/mol [1]

Based on typical
Appearance Solid (Presumed) characteristics of similar

compounds.[2]

Occupational Exposure Limit
(OEL)

< 1 pg/m3 (Assumed)

For highly potent compounds
where no specific data is
available, a conservative OEL

is assumed.[2]

LD50 (Oral, Rat)

Data Not Available

Primary Hazards

Potential for liver toxicity.

Some alkaloids are known to

have toxic effects on the liver.

[2]

Storage

Store at -20°C under an inert

atmosphere.

For maximum recovery of the
product, centrifuge the original

vial prior to removing the cap.

[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling 10-Hydroxy-16-

epiaffinine. The following PPE is mandatory:
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PPE Category Recommended Equipment

Chemical safety goggles with a snug fit are
Eye and Face Protection essential. For splash hazards, a face shield

should be worn in addition to goggles.[2][3]

Chemical-resistant gloves, such as nitrile
gloves, should be worn. Given the unknown
i permeability, consider double-gloving. Gloves
Hand Protection )
should be inspected before use and changed

immediately if contaminated or compromised.[2]

[3]

Alab coat or a chemical-resistant apron or
coverall should be worn to protect the skin.
] Ensure clothing provides full coverage.[2][3] For
Body Protection ] ] ] o
procedures with a higher risk of contamination,
"bunny suit" coveralls that offer head-to-toe

protection are recommended.[4]

In the absence of specific data on inhalation
toxicity, a NIOSH-approved respirator is
recommended, especially when handling the
Respiratory Protection compound as a powder or if aerosolization is
possible. The type of respirator should be
selected based on a risk assessment of the

specific procedure.[2][3][5]

Closed-toe shoes are mandatory in any
Footwear laboratory setting where hazardous chemicals
are handled.[2]

Experimental Protocols: Operational and Disposal

Plans
Work Area Preparation

o Designated Area: All work with 10-Hydroxy-16-epiaffinine should be conducted in a
designated area, such as a chemical fume hood or a glove box, to minimize inhalation
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exposure.[2][3]

o Clear Workspace: Ensure the work area is clean and free of clutter before beginning any
procedure.

o Gather Materials: Assemble all necessary equipment, including PPE, weighing materials,
solvents, and clearly labeled waste containers, before starting the experiment.[3]

Handling Procedures

e Donning PPE: Put on all required PPE as outlined in the table above before handling the
compound.

e Weighing: When weighing the powder, use a containment balance or a balance within a
ventilated enclosure to minimize dust generation.[2] Use a spatula for transfers.[3]

e Solution Preparation: When preparing solutions, add the solid compound to the solvent
slowly to avoid splashing.[2]

Post-Handling and Cleanup

e Decontamination: Thoroughly clean all equipment and the work area after use with an
appropriate solvent.

 PPE Removal: Remove PPE in the correct order to avoid self-contamination (e.g., gloves,
then lab coat, then eye protection).

o Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2][3]

Spill Procedures

o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,
sand).[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Epiquinamine_and_Related_Cinchona_Alkaloids.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Epiquinamine_and_Related_Cinchona_Alkaloids.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Epiquinamine_and_Related_Cinchona_Alkaloids.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Epiquinamine_and_Related_Cinchona_Alkaloids.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Phyllospadine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste.[2]

o Clean the spill area with a suitable decontaminating solution.[2]

o Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Prevent entry to the contaminated area.[2]

Waste Disposal

e Segregation: All waste contaminated with 10-Hydroxy-16-epiaffinine (e.g., solid waste,
solutions, contaminated PPE) must be segregated into a clearly labeled hazardous waste
container.[3]

o Disposal Protocol: Follow all institutional, local, and national regulations for the disposal of
chemical waste.[3]

Visualized Workflow
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Safe Handling Workflow for 10-Hydroxy-16-epiaffinine

Preparation Emergency Response (Spill)

1. Prepare Designated Area

(Fume Hood/Glove Box) <l Oz

2. Assemble All Materials Large Spill Procedure
(PPE, Reagents, Waste Bins)

Small Spill Procedure (Evacuate & Alert)

3. Don Full PPE

4. Weigh Compound
(Containment Balance)

;

5. Prepare Solution
(Slow Addition)

Post-Handling & Cleanup

6. Decontaminate Equipment
& Work Area

7. Segregate & Dispose Waste

8. Remove PPE Correctly

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for potent compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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